Cas no 497160-97-1 (1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2-methylbutyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2-methylbutyl)-
• CAS No: 497160-97-1
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 1529925
• Update Time: 2024-08-23

1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2-methylbutyl)-

• Inchi： 1S/C13H14INO2/c1-9(6-7-14)8-15-12(16)10-4-2-3-5-11(10)13(15)17/h2-5,9H,6-8H2,1H3
• InChI Key： TXNBTRUTLIXYRR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(C)CCI

Computed Properties

• Exact Mass: 343.00652

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 394.9±25.0 °C(Predicted)
• PSA: 37.38
• pka: -2.16±0.20(Predicted)